[5-(6-Chloropurin-9-yl)-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate
[5-(6-Chloropurin-9-yl)-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate
Brand Name:
Vulcanchem
CAS No.:
91713-46-1
VCID:
VC21165155
InChI:
InChI=1S/C26H23ClN4O5/c1-15-3-7-17(8-4-15)25(32)34-12-20-19(36-26(33)18-9-5-16(2)6-10-18)11-21(35-20)31-14-30-22-23(27)28-13-29-24(22)31/h3-10,13-14,19-21H,11-12H2,1-2H3
SMILES:
CC1=CC=C(C=C1)C(=O)OCC2C(CC(O2)N3C=NC4=C3N=CN=C4Cl)OC(=O)C5=CC=C(C=C5)C
Molecular Formula:
C₂₆H₂₃ClN₄O₅
Molecular Weight:
506.9 g/mol
[5-(6-Chloropurin-9-yl)-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate
CAS No.: 91713-46-1
Cat. No.: VC21165155
Molecular Formula: C₂₆H₂₃ClN₄O₅
Molecular Weight: 506.9 g/mol
* For research use only. Not for human or veterinary use.
![[5-(6-Chloropurin-9-yl)-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate - 91713-46-1](/images/no_structure.jpg)
Specification
| CAS No. | 91713-46-1 |
|---|---|
| Molecular Formula | C₂₆H₂₃ClN₄O₅ |
| Molecular Weight | 506.9 g/mol |
| IUPAC Name | [5-(6-chloropurin-9-yl)-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate |
| Standard InChI | InChI=1S/C26H23ClN4O5/c1-15-3-7-17(8-4-15)25(32)34-12-20-19(36-26(33)18-9-5-16(2)6-10-18)11-21(35-20)31-14-30-22-23(27)28-13-29-24(22)31/h3-10,13-14,19-21H,11-12H2,1-2H3 |
| Standard InChI Key | NSOAHTMBUMXVAF-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)OCC2C(CC(O2)N3C=NC4=C3N=CN=C4Cl)OC(=O)C5=CC=C(C=C5)C |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)OCC2C(CC(O2)N3C=NC4=C3N=CN=C4Cl)OC(=O)C5=CC=C(C=C5)C |
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